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Compound of Interest

Compound Name: 2-Bromo-1-indanol

Cat. No.: B184377

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Bromo-1-indanol (CAS: 5400-80-6). Adherence to these
guidelines is critical to ensure personal safety and regulatory compliance in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-1-indanol is a hazardous substance that can cause skin, eye, and respiratory
irritation.[1][2] Proper selection and use of Personal Protective Equipment (PPE) are the first
line of defense against exposure.

Recommended Personal Protective Equipment:
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PPE Category

Item

Specifications and
Recommendations

Hand Protection

Chemical-resistant gloves

Incidental Contact: Nitrile
gloves are a suitable minimum
requirement.[3] Always inspect
gloves for tears or punctures
before use. Extended Contact
or Immersion: Consider Viton®
or Norfoil™ gloves for greater
resistance to halogenated
hydrocarbons.[3] Consult
manufacturer-specific

breakthrough time data.

Eye and Face Protection

Safety Goggles & Face Shield

Chemical splash goggles
meeting ANSI Z87.1 standards
are mandatory. A face shield
should be worn over goggles
when handling larger
guantities or when there is a

significant risk of splashing.

Body Protection

Laboratory Coat

A 100% cotton or flame-
resistant (e.g., Nomex®) lab
coat should be worn and fully
buttoned to protect against

splashes.

Respiratory Protection

Respirator (if required)

All work with solid 2-Bromo-1-
indanol should be conducted in
a certified chemical fume hood
to avoid inhalation of dust. If a
fume hood is not available or
engineering controls are
insufficient, a NIOSH-approved
respirator with an appropriate

cartridge for organic vapors
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and particulates (e.g., N95)

should be used.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Bromo-1-indanol is provided

below.
Property Value
Chemical Formula CoHsBro
Molecular Weight 213.07 g/mol
Appearance White to off-white crystalline powder
Melting Point 128-132 °C
Boiling Point 257 °C (decomposes)
Solubility Sparingly squb.Ie in water. Soluble in many
common organic solvents.
GHS Hazard Statements H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Source: PubChem, Thermo Fisher Scientific[2][4][5]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of 2-Bromo-1-indanol from preparation to the
completion of the experimental work.

3.1. Preparation:

e Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.
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e Fume Hood Verification: Ensure the chemical fume hood is operational and the sash is at the
appropriate working height.

o Gather Materials: Assemble all necessary equipment, including spatulas, weigh boats,
glassware, and waste containers, inside the fume hood.

e Don PPE: Put on all required PPE as detailed in the table above.
3.2. Handling and Use:

e Weighing and Transferring: Conduct all weighing and transferring of solid 2-Bromo-1-
indanol within the fume hood to minimize the risk of dust inhalation. Use a spatula for
transfers to prevent generating dust.

e Dissolving: When preparing solutions, add the solid 2-Bromo-1-indanol to the solvent slowly
to avoid splashing.

e Reactions: Perform all reactions involving 2-Bromo-1-indanol in a closed system or under
reflux within the fume hood.

3.3. Post-Experiment:

o Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with 2-Bromo-1-indanol.

o Glove Removal: Remove gloves using a technique that avoids skin contact with the outer
surface of the glove.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper segregation and disposal of waste containing 2-Bromo-1-indanol are crucial to prevent
environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation:
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» Halogenated Organic Waste: As 2-Bromo-1-indanol is a brominated organic compound, all
solid waste (e.g., unused chemical, contaminated weigh boats, gloves, and paper towels)
and liquid waste (e.g., reaction mixtures, solutions) must be collected in a designated and
clearly labeled "Halogenated Organic Waste" container.

e Avoid Mixing: Do not mix halogenated waste with non-halogenated waste streams.
4.2. Containerization:
e Use a compatible, leak-proof container with a secure lid for waste collection.

o Label the container with "Hazardous Waste," the full chemical name ("2-Bromo-1-indanol"),
and any other components in the waste stream.

4.3. Spill Management:

o Small Spills: In the event of a small spill within the fume hood, absorb the material with an
inert absorbent such as vermiculite or sand. Carefully sweep up the absorbed material and
place it in the designated "Halogenated Organic Waste" container.

o Large Spills: For larger spills, evacuate the area and follow your institution's emergency
procedures for hazardous material spills.

» Neutralization: A saturated aqueous solution of sodium thiosulfate can be used to neutralize
residual bromine-containing compounds during spill cleanup.[6] Collect all neutralization
rinses as halogenated waste.

Workflow for Safe Handling of 2-Bromo-1-indanol
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Start: Plan Experiment

l

1. Conduct Risk Assessment

2. Don Required PPE

3. Prepare Workspace in Fume Hood

4. Weigh and Transfer Chemical

5. Perform Experimental Procedure

6. Decontaminate Equipment and Workspace

7. Segregate and Dispose of Waste

8. Doff PPE Correctly

9. Wash Hands Thoroughly

End: Experiment Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromo-1-indanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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